Ethyl 2-amino-2,3-dihydro-1h-indene-5-carboxylate hydrochloride

• IUPAC Name: ethyl 2-amino-2,3-dihydro-1H-indene-5-carboxylate;hydrochloride
• InChI: InChI=1S/C12H15NO2.ClH/c1-2-15-12(14)9-4-3-8-6-11(13)7-10(8)5-9;/h3-5,11H,2,6-7,13H2,1H3;1H
• InChI Key: YDHNENMXECTTQV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(CC(C2)N)C=C1.Cl
• Molecular Formula: C12H16ClNO2
• Molecular Weight: 241.71 g/mol
• CAS RN: 2230799-18-3

Description

Ethyl 2-amino-2,3-dihydro-1h-indene-5-carboxylate hydrochloride, also known as ADI-PEG 20, is a modified form of the amino acid arginine. It has been studied for its potential use in cancer treatment due to its ability to selectively target cancer cells.

Scientific Research Applications

Enzymatic Resolution in Chemoenzymatic Synthesis

Ethyl 2-amino-2,3-dihydro-1h-indene-5-carboxylate hydrochloride is used in the enzymatic resolution of cyclic quaternary α-amino esters, specifically in the kinetic resolution of cyclic quaternary ethyl 1-amino-2,3-dihydro-1H-indene-1-carboxylates. This process involves the use of Candida antarctica lipase B and has been demonstrated to achieve high enantioselectivity and yield in amino acid enantiomers (Li, Rantapaju, & Kanerva, 2011).

Polymorphism in Pharmaceutical Compounds

This compound has been a subject of study in polymorphism, particularly in its relation to pharmaceutical compounds. The polymorphic forms of related compounds have been characterized using spectroscopic and diffractometric techniques, highlighting challenges in analytical and physical characterization due to their similar spectra and diffraction patterns (Vogt, Williams, Johnson, & Copley, 2013).

Synthesis of Schiff and Mannich Bases

In the field of organic chemistry, this compound is involved in the synthesis of Schiff and Mannich bases. The process includes the preparation of ethyl imidate hydrochlorides followed by various reactions to form these bases, which are then used in further chemical syntheses (Bekircan & Bektaş, 2008).

Heterocyclic System Synthesis

This compound plays a role in synthesizing new heterocyclic systems. For instance, it's used in the creation of ethyl 3, 4-dihydro-7-methylthio-5H-1-thia-3, 5, 6, 8-tetraazaacenaphthylene-2-carboxylates, representing a novel heterocyclic system (Tumkyavichyus, 1996).

Economical Synthesis in Organic Chemistry

This compound is also integral to the efficient and economical synthesis of related compounds, like 5,6-diethyl-2,3-dihydro-1H-inden-2-amine hydrochloride. The synthesis process involves sequential regioselective Friedel−Crafts acetylations and hydrogenations, demonstrating its versatility in organic chemical reactions (Prashad, Hu, Har, Repič, Blacklock, & Lohse, 2006).

Spiro Heterocyclization in Medicinal Chemistry

In medicinal chemistry, this compound is used in the spiro heterocyclization of certain pyrrole compounds. These reactions lead to the formation of complex spiro compounds with potential medicinal applications, as demonstrated in specific syntheses (Dmitriev, Silaichev, & Maslivets, 2015).